Cas no 331647-00-8 (8-Bromo-2,4-dichloro-6-nitroquinazoline)

• Product Name: 8-Bromo-2,4-dichloro-6-nitroquinazoline
• CAS No: 331647-00-8
• MF: C₈H₂BrCl₂N₃O₂
• MW: 322.930378437042
• MDL: MFCD26743461
• CID: 1031431
• PubChem ID: 22457638
• Update Time: 2025-08-01

8-Bromo-2,4-dichloro-6-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2,4-dichloro-6-nitroquinazoline
• SY264915
• DB-342075
• SCHEMBL5756383
• MFCD26743461
• DTXSID30625745
• 331647-00-8

• MDL： MFCD26743461
• Inchi： 1S/C8H2BrCl2N3O2/c9-5-2-3(14(15)16)1-4-6(5)12-8(11)13-7(4)10/h1-2H
• InChI Key： RJXLGRXKTBXQPV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C(N=C(N=C21)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.87074g/mol
• Monoisotopic Mass: 320.87074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.994±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.052 g/l) (25 º C),

Additional information on 8-Bromo-2,4-dichloro-6-nitroquinazoline

8-Bromo-2,4-dichloro-6-nitroquinazoline: A Comprehensive Overview

The compound 8-Bromo-2,4-dichloro-6-nitroquinazoline (CAS No 331647-00-8) is a highly specialized organic compound belonging to the quinazoline family. This molecule has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The quinazoline core of this compound serves as a versatile scaffold for various functional groups, making it a valuable entity in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 8-Bromo-2,4-dichloro-6-nitroquinazoline, allowing researchers to explore its electronic properties and reactivity in greater depth. The presence of multiple electronegative substituents—namely the bromine, chlorine, and nitro groups—contributes to the molecule's high polarity and strong electron-withdrawing effects. These characteristics make it an ideal candidate for studying charge transfer processes and nonlinear optical properties, which are critical in the development of advanced materials for optoelectronic devices.

In the context of drug discovery, 8-Bromo-2,4-dichloro-6-nitroquinazoline has been investigated for its potential as a lead compound in anti-cancer therapies. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Researchers have also explored its ability to modulate cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a pivotal role in cancer cell survival and proliferation.

The synthesis of 8-Bromo-2,4-dichloro-6-nitroquinazoline typically involves a multi-step process that combines nucleophilic aromatic substitution and oxidative coupling reactions. The introduction of the bromine and chlorine substituents at specific positions on the quinazoline ring requires precise control over reaction conditions to ensure regioselectivity and high yields. Recent studies have focused on optimizing these synthetic routes to enhance efficiency and reduce environmental impact, aligning with the principles of green chemistry.

From a materials science perspective, 8-Bromo-2,4-dichloro-6-nitroquinazoline has been utilized as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them promising candidates for gas storage and catalytic applications. The incorporation of this compound into COFs has been shown to enhance their electronic conductivity and mechanical robustness, paving the way for their use in energy storage devices such as supercapacitors.

Moreover, computational studies have provided valuable insights into the electronic structure of 8-Bromo-2,4-dichloro-6-nitroquinazoline. Density functional theory (DFT) calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing substituents, which modulate its redox properties. These findings have been instrumental in guiding experimental efforts to tailor the compound's electronic behavior for specific applications.

In conclusion, 8-Bromo-2,4-dichloro-6-nitroquinazoline stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional properties continue to drive innovative research directions, from drug discovery to advanced materials development. As ongoing studies unravel new aspects of its chemistry and functionality, this compound is poised to make significant contributions to both fundamental science and practical technologies.